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Compound of Interest

Compound Name: 2-Phenylhexane

Cat. No.: B3054429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety

considerations for the handling of 2-Phenylhexane. Due to a lack of specific toxicological data

for this compound, this guide is based on its structural similarity to other aromatic hydrocarbons

and general safety principles for flammable liquids. It is intended to supplement, not replace, a

thorough risk assessment and adherence to institutional safety protocols.

Chemical and Physical Properties
2-Phenylhexane is an aromatic hydrocarbon.[1] It is crucial to understand its physical and

chemical properties to handle it safely. The following table summarizes the available data for 2-
Phenylhexane and provides estimates for missing critical safety information based on

structurally similar compounds.
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Property Value Source

Molecular Formula C₁₂H₁₈ PubChem[2], Wikipedia[1]

Molar Mass 162.27 g/mol PubChem[2], Wikipedia[1]

Appearance Colorless liquid (presumed) General knowledge

Odor Aromatic General knowledge

Density 0.858 g/mL Wikipedia[1]

CAS Number 6031-02-3 PubChem[2], Wikipedia[1]

Boiling Point Not available -

Flash Point Flammable (estimated)
Inferred from aromatic

hydrocarbons[3][4][5]

Solubility Insoluble in water (presumed)
General knowledge of

hydrocarbons

Hazard Identification and Classification
While a specific GHS classification for 2-Phenylhexane is not readily available, based on its

chemical class as an aromatic hydrocarbon, it should be handled as a hazardous substance

with the following potential classifications:
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3 or 4 (Estimated)
H226: Flammable liquid and

vapor.[4]

Skin Corrosion/Irritation Category 2 (Estimated) H315: Causes skin irritation.[6]

Serious Eye Damage/Eye

Irritation
Category 2A (Estimated)

H319: Causes serious eye

irritation.[6]

Specific Target Organ Toxicity -

Single Exposure
Category 3 (Estimated)

H336: May cause drowsiness

or dizziness.[4][7]

Aspiration Hazard Category 1 (Estimated)

H304: May be fatal if

swallowed and enters airways.

[4]

Hazardous to the Aquatic

Environment
Chronic 2 (Estimated)

H411: Toxic to aquatic life with

long lasting effects.[4]

Experimental Protocols: Safe Handling Procedures
Adherence to strict safety protocols is paramount when working with 2-Phenylhexane. The

following are general experimental procedures for handling this and other flammable aromatic

hydrocarbons.

Engineering Controls
Proper ventilation is the primary engineering control for handling 2-Phenylhexane.

Fume Hood: All work with open containers of 2-Phenylhexane should be conducted in a

certified chemical fume hood to minimize the inhalation of vapors.[8][9]

Ventilation: Ensure the laboratory has adequate general ventilation.[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Phenylhexane.

Eye Protection: Chemical safety goggles or a face shield are mandatory.[9]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[9]

Respiratory Protection: If working outside of a fume hood or in case of a spill, a respirator

with an organic vapor cartridge may be necessary.

Handling and Storage
Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[8][9][10]

Static Electricity: When transferring large volumes, containers should be bonded and

grounded to prevent static discharge.[11][12]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, properly labeled

container.[3][12] Store away from incompatible materials such as strong oxidizing agents.[10]

Flammable liquid storage cabinets are recommended.[9][12]

Transport: Use secondary containment, such as bottle carriers, when transporting glass

containers.[11][12]

Emergency Procedures
First Aid Measures
The following first aid procedures are recommended in case of exposure to 2-Phenylhexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://www.agilent.com/cs/library/msds/DWM-550-1_NAEnglish.pdf
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://www.benchchem.com/product/b3054429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[13][14]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[15][16]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[16]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4][15]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control Ignition Sources: Remove all sources of ignition.[9]

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Cleanup: Place the absorbed material into a sealed, labeled container for proper disposal.

Decontaminate: Clean the spill area with soap and water.
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Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

Visualizations
The following diagrams illustrate key safety workflows for handling 2-Phenylhexane.
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Safe Handling Workflow for 2-Phenylhexane
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First Aid Decision Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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